Cas no 2228485-06-9 (1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine)

• Product Name: 1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine
• CAS No: 2228485-06-9
• MF: C₁₃H₁₆BrN
• MW: 266.176842689514
• CID: 6000168
• PubChem ID: 165946797
• Update Time: 2025-08-03

1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine
• 1-{[1-(4-bromophenyl)cyclopropyl]methyl}cyclopropan-1-amine
• EN300-1916277
• 2228485-06-9

• Inchi： 1S/C13H16BrN/c14-11-3-1-10(2-4-11)12(5-6-12)9-13(15)7-8-13/h1-4H,5-9,15H2
• InChI Key： BNJLAGDWQYNNKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC1)CC1(CC1)N

Computed Properties

• Exact Mass: 265.04661g/mol
• Monoisotopic Mass: 265.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine

1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine (CAS No. 2228485-06-9): A Comprehensive Overview

The compound 1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine (CAS No. 2228485-06-9) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a bromophenyl group and cyclopropylmethyl moieties, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and crop protection.

One of the key features of 1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine is its role as a building block in medicinal chemistry. The presence of the bromine atom allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern drug development. This versatility has made it a sought-after compound in the synthesis of novel therapeutic agents targeting neurological disorders and inflammatory diseases.

In recent years, the demand for cyclopropylamine derivatives like 1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine has surged due to their stability and bioactivity. These compounds are often investigated for their potential as enzyme inhibitors or receptor modulators. For instance, similar structures have shown promise in the development of antidepressants and antiviral drugs, aligning with current trends in mental health and infectious disease research.

The agrochemical sector also benefits from the properties of 1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine. Its structural motifs are found in pesticides and herbicides, where they contribute to enhanced efficacy and environmental safety. As sustainable agriculture gains traction, the need for innovative chemical solutions like this compound is expected to grow, addressing challenges such as pest resistance and soil health.

From a synthetic perspective, the preparation of 1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine involves multi-step organic reactions, including cyclopropanation and amination. Advanced techniques like flow chemistry and catalysis are often employed to improve yield and purity, reflecting the industry's shift toward greener and more efficient processes. These methodologies are frequently discussed in academic forums and patent literature, highlighting the compound's relevance in cutting-edge research.

Market dynamics for 1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine are influenced by its niche applications and the broader trends in chemical innovation. Suppliers and manufacturers are increasingly focusing on scalability and cost-effectiveness to meet the demands of pharmaceutical and agrochemical clients. Regulatory compliance and quality control remain critical, ensuring that the compound meets the stringent standards required for commercial and research use.

In conclusion, 1-{1-(4-bromophenyl)cyclopropylmethyl}cyclopropan-1-amine (CAS No. 2228485-06-9) stands out as a versatile and valuable compound in modern chemistry. Its applications span drug discovery, agrochemical development, and beyond, making it a focal point for researchers and industry leaders alike. As scientific advancements continue to unfold, this compound is poised to play an even greater role in addressing global health and agricultural challenges.